molecular formula C18H15NO2 B8799555 Methyl 3-methyl-2-phenylquinoline-4-carboxylate CAS No. 74960-43-3

Methyl 3-methyl-2-phenylquinoline-4-carboxylate

Cat. No.: B8799555
CAS No.: 74960-43-3
M. Wt: 277.3 g/mol
InChI Key: PHIYOIHJCBWXTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-methyl-2-phenylquinoline-4-carboxylate is a useful research compound. Its molecular formula is C18H15NO2 and its molecular weight is 277.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

74960-43-3

Molecular Formula

C18H15NO2

Molecular Weight

277.3 g/mol

IUPAC Name

methyl 3-methyl-2-phenylquinoline-4-carboxylate

InChI

InChI=1S/C18H15NO2/c1-12-16(18(20)21-2)14-10-6-7-11-15(14)19-17(12)13-8-4-3-5-9-13/h3-11H,1-2H3

InChI Key

PHIYOIHJCBWXTI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=CC=CC=C2N=C1C3=CC=CC=C3)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

30 g (114 mmol) of 3-methyl-2-phenylquinoline-4-carboxylic acid (CAS [43071-45-0]) were suspended in 250 ml of dry CH2Cl2; 20 ml (230 mmol) of oxalyl chloride dissolved in 120 ml of CH2Cl2 were added dropwise and the reaction mixture was stirred at room temperature for 30 min. Two drops of DMF were added and the reaction was stirred for additional 30 min. The solvent was evaporated in vacuo to dryness, the residue was taken up with 100 ml of CH2Cl2 and 100 ml of MeOH, dissolved in 400 ml of CH2Cl2, were added dropwise. After stirring for 18 h the solvent was evaporated in vacuo to dryness, the residue was taken up with CH2Cl2 and washed with 1% NaHCO3; the organic layer was dried over anhydrous Na2SO4, filtered and evaporated in vacuo to dryness to yield 31.6 g of the title compound as a solid, which was used in the following reaction without further purification.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
120 mL
Type
solvent
Reaction Step Two
Quantity
250 mL
Type
solvent
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four

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